(R)-4-Amino-3-p-tolylbutanoic acid
Overview
Description
(R)-4-Amino-3-p-tolylbutanoic acid, also known as R-4-APB, is an organic compound that has a wide range of potential applications in scientific research. This compound is a chiral amino acid, and its unique molecular structure has enabled it to be used in a variety of biochemical and physiological experiments. This article will discuss the synthesis of R-4-APB, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its future directions.
Scientific Research Applications
Biological Significance and Synthetic Approaches
(R)-4-Amino-3-p-tolylbutanoic acid, as part of the α,β-diamino acid family, plays a significant role in various biological processes and molecular structures. These compounds are found in natural products and are often involved in the structure of biologically active compounds, including antibiotics and antifungal agents. They are also used as building blocks for synthesizing new molecules or as substitutes in peptidic entities to modify biological behavior (Viso et al., 2011).
Asymmetric Synthesis
The synthesis of R,β-diaminobutanoic acids, including (R)-4-Amino-3-p-tolylbutanoic acid, has attracted considerable attention due to their structural importance in peptide antibiotics and toxins. Various methods, including those based on chiral lithium amide addition and nucleophilic addition to differentially protected nitrones, have been developed for synthesizing these compounds (Han et al., 1998).
Chemical Transformations and Derivatives
In the field of organic chemistry, (R)-4-Amino-3-p-tolylbutanoic acid and related compounds have been utilized in various chemical transformations. For instance, the absolute configuration of related compounds has been established through chemical conversions, highlighting the compound's role in stereochemical studies (Honwad & Rao, 1965).
Medicinal Chemistry Applications
In medicinal chemistry, the (R)-α-aminophosphonate/phosphinate structural motif, which is closely related to the structural class of (R)-4-Amino-3-p-tolylbutanoic acid, has shown remarkable potential. These compounds are known to influence physiological and pathological processes, ranging from agrochemistry to medicine. They are frequently used as enzyme inhibitors, owing to their ability to mimic the natural counterparts, carboxylic acids (Mucha et al., 2011).
Enzymatic Synthesis
Enzymatic routes have been explored for synthesizing derivatives of (R)-4-Amino-3-p-tolylbutanoic acid, demonstrating the compound's significance in biocatalysis and drug synthesis. For example, the enzymatic preparation of (S)-2-amino-3-(6-o-tolylpyridin-3-yl)propanoic acid, a key intermediate for an antidiabetic drug, underscores the compound's relevance in pharmaceutical synthesis (Chen et al., 2011).
properties
IUPAC Name |
(3R)-4-amino-3-(4-methylphenyl)butanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-8-2-4-9(5-3-8)10(7-12)6-11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSZRPURXKHMSFF-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CC(=O)O)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H](CC(=O)O)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-Amino-3-p-tolylbutanoic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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